Cas no 14744-79-7 (Thiophene, 2-ethyl-5-(ethylthio)-)
14744-79-7 structure
Product Name:Thiophene, 2-ethyl-5-(ethylthio)-
CAS No:14744-79-7
MF:C8H12S2
MW:172.310879707336
CID:2778319
Update Time:2023-08-07
Thiophene, 2-ethyl-5-(ethylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Thiophene, 2-ethyl-5-(ethylthio)-
- ethyl 5-ethyl-2-thienyl sulfide
- 2-Ethyl-5-(ethylsulfanyl)thiophene
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- Inchi: 1S/C8H12S2/c1-3-7-5-6-8(10-7)9-4-2/h5-6H,3-4H2,1-2H3
- InChI Key: WJAKCFYEAJXITQ-UHFFFAOYSA-N
- SMILES: S1C(=CC=C1CC)SCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 93.3
- XLogP3: 3.6
- Topological Polar Surface Area: 53.5
Thiophene, 2-ethyl-5-(ethylthio)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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